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Compound of Interest

Compound Name:
3-(3-Chlorophenyl)-4'-

methylpropiophenone

CAS No.: 898762-17-9

Cat. No.: B3023789 Get Quote

Executive Summary & Core Directive
The Critical Rule: 3-(3-Chlorophenyl)-4'-methylpropiophenone contains a chlorine

substituent on the aromatic ring. Therefore, it MUST be classified and disposed of as

Halogenated Organic Waste.

Operational Impact: Failure to segregate this compound from non-halogenated solvents (e.g.,

acetone, ethanol) will result in the rejection of waste streams by disposal facilities or significant

surcharges. Halogenated compounds require specialized high-temperature incineration with

acid gas scrubbing to prevent the formation of dioxins and hydrochloric acid.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the physical and chemical state of the substance. As a

substituted dihydrochalcone derivative, this compound shares hazard characteristics with both

chlorinated aromatics and aromatic ketones.
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Property Specification Operational Implication

Chemical Class Halogenated Aromatic Ketone

Strict Segregation Required.

Do not mix with general

organic waste.

Physical State Solid (typically) or Viscous Oil

Requires solid waste drums or

safety cans depending on

state.

Hazards (GHS)
Irritant (Skin/Eye), Aquatic

Toxicity

PPE is mandatory. Do not

discharge to sewer.

Reactivity Stable under normal conditions

Incompatible with strong

oxidizing agents and strong

bases.[1]

Flash Point >100°C (Estimated)

Combustible. Classify as

"Ignitable" if in solution with

flammable solvents.

Strategic Disposal Logic: The Segregation Protocol
The primary failure point in laboratory waste management is the accidental mixing of

halogenated and non-halogenated streams. Use the following logic flow to determine the

correct waste stream.
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Start: Identify Waste State

Is the material a Solid?

Is it Pure Chemical?

Yes

Is it dissolved in solvent?

No (Liquid/Solution)

DISPOSAL A:
Solid Hazardous Waste Bin

(Label: Halogenated Organic Solid)

Yes (Pure Substance) No (Contaminated Wipes/Solids)

Is the solvent Halogenated?

Yes

DISPOSAL B:
Halogenated Solvent Carboy

(Red Can/Safety Can)

Yes (e.g., DCM, Chloroform) No (e.g., Acetone) - *CONTAMINATED*

DISPOSAL C:
Non-Halogenated Solvent Carboy

(Only if <2% Halogen content)

Click to download full resolution via product page

Figure 1:Waste Stream Decision Tree. Note that adding a halogenated solute to a non-

halogenated solvent converts the entire mixture into Halogenated Waste.

Detailed Disposal Procedures
Protocol A: Routine Waste Disposal (Solids & Mother Liquors)

Segregation:
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Solids: Place pure solid chemical or contaminated weighing boats/gloves into a wide-

mouth HDPE drum labeled "Hazardous Waste - Solid."

Liquids: Pour solutions into the designated Halogenated Waste carboy.

Crucial Check: Ensure the container material is compatible (HDPE or Glass). Avoid low-

grade plastics if the solvent carrier is aggressive (e.g., DCM).

Labeling (RCRA Compliance):

Attach a hazardous waste tag immediately upon the first addition of waste.

Constituents: List "3-(3-Chlorophenyl)-4'-methylpropiophenone" explicitly. Do not use

abbreviations.

Hazard Checkboxes: Mark "Toxic" and "Irritant." If dissolved in a flammable solvent, mark

"Ignitable."

Storage:

Store in a Satellite Accumulation Area (SAA).[2]

Keep the container closed at all times unless adding waste.[3][4]

Secondary containment (spill tray) is mandatory.[2]

Protocol B: Emergency Spill Response
If a spill occurs, immediate containment is required to prevent environmental release (aquatic

toxicity).

1. Alert & Evacuate
(If >100mL or Aerosolized)

2. Don PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. Containment
Circle spill with Vermiculite/Pads

4. Absorption
Cover liquid completely

5. Decontamination
Wash area with soap/water

6. Disposal
Collect all material as

Halogenated Solid Waste

Click to download full resolution via product page

Figure 2:Emergency Spill Response Workflow for Halogenated Ketones.
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Step-by-Step Cleanup:

Isolate: Demarcate the area.

PPE: Wear double nitrile gloves, safety goggles, and a lab coat. If the substance is a fine

powder, use an N95 or P100 respirator to avoid inhalation.

Absorb:

Liquid: Cover with vermiculite, sand, or commercial solvent absorbent pads.

Solid: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA

vacuum designated for chemical cleanup.

Collect: Scoop absorbed material into a heavy-duty plastic bag or wide-mouth jar.

Wash: Clean the surface with a detergent solution (e.g., Alconox) and water. Collect the rinse

water as Halogenated Liquid Waste.

Finalize: Label the waste container as "Spill Debris: Contains 3-(3-Chlorophenyl)-4'-
methylpropiophenone."

Regulatory & Compliance Framework
EPA/RCRA Classification:

While not always explicitly listed (U-list or P-list) by specific CAS number, this compound

falls under the "Cradle-to-Grave" management requirement for hazardous waste.

If spent solvents are involved (e.g., Methylene Chloride), the waste code F002 applies [1].

[5][6][7]

If the waste exhibits ignitability (flash point <60°C due to solvent), code D001 applies [2].

Halogen Content Rule:

Most disposal facilities set a limit (often 1% or 2%) for halogen content in "Non-

Halogenated" streams. Because this molecule contains chlorine, even a small amount can
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contaminate a non-halogenated drum, triggering expensive "off-spec" charges [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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